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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B1624202 Get Quote

Technical Support Center: C.I. Acid Brown 120
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

C.I. Acid Brown 120. The information provided is based on general knowledge of azo dyes

and available data for C.I. Acid Brown 120.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Acid Brown 120 and what are its basic properties?

C.I. Acid Brown 120 is a multi-azo class acid dye.[1] Its chemical formula is

C₃₀H₂₃N₁₂Na₃O₉S₃ with a molecular weight of 860.75 g/mol and a CAS Registry Number of

6428-26-8.[1] It is soluble in water, forming a yellow-light brown solution.[1]

Q2: How does pH affect the stability and appearance of C.I. Acid Brown 120 solutions?

The pH of a solution is a critical factor influencing the stability and color of azo dyes like C.I.
Acid Brown 120. In a water solution, the addition of strong hydrochloric acid can cause a

brown precipitation, while adding a thick sodium hydroxide solution results in an orange-brown

color.[1] Extreme pH conditions, both highly acidic and alkaline, can lead to the degradation of

azo dyes. For many acid dyes, a mildly acidic to neutral pH range is generally recommended

for optimal stability.
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Q3: What solvents are suitable for dissolving C.I. Acid Brown 120?

C.I. Acid Brown 120 is soluble in water.[1] While specific solubility data in alcohols is not

readily available, many acid dyes exhibit some solubility in polar organic solvents like ethanol.

However, solubility may be less than in water. It is recommended to test solubility on a small

scale for your specific application.

Q4: Is C.I. Acid Brown 120 sensitive to light or temperature?

While specific photostability and thermal stability data for C.I. Acid Brown 120 are limited, azo

dyes, in general, can be susceptible to degradation upon exposure to light (photodegradation)

and high temperatures (thermal degradation).[2][3][4] For applications requiring long-term

stability, it is advisable to protect solutions from light and avoid prolonged exposure to high

temperatures. Azo dyes with increased conjugation, such as diazo and naphthazo structures,

tend to be more photostable than simple azobenzene derivatives.[2]

Troubleshooting Guides
Issue 1: Precipitation or Cloudiness in Solution
Possible Causes:

pH Imbalance: The pH of the solution may be outside the optimal range for C.I. Acid Brown
120 solubility.

High Electrolyte Concentration: The presence of high concentrations of salts (e.g., from

buffers) can decrease the solubility of acid dyes, leading to "salting out".

Solvent Incompatibility: If using a mixed solvent system (e.g., water-alcohol), the proportion

of the alcoholic co-solvent may be too high, reducing the dye's solubility.

Low Temperature: A decrease in temperature can reduce the solubility of the dye, causing it

to precipitate.

Troubleshooting Steps:

Caption: Troubleshooting workflow for dye precipitation.
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Issue 2: Color Fading or Unexpected Color Change
Possible Causes:

pH Shift: As noted, the color of C.I. Acid Brown 120 is pH-sensitive.[1]

Photodegradation: Exposure to ambient or UV light can cause the dye to degrade, leading to

a loss of color.

Chemical Degradation: Reaction with other components in the solution (e.g., oxidizing or

reducing agents) can alter the dye's chromophore.

Thermal Degradation: High temperatures can break down the dye molecule.

Troubleshooting Steps:

Caption: Troubleshooting workflow for color instability.

Data Summary
Due to the limited availability of specific quantitative data for C.I. Acid Brown 120, the following

tables provide a generalized overview of stability considerations for azo dyes, which should be

considered when working with this product.

Table 1: General Stability of Azo Dyes under Different Conditions
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Parameter Condition
General Effect on
Azo Dyes

Recommendations
for C.I. Acid Brown
120

pH Highly Acidic (< 4)

Potential for

precipitation and/or

degradation.[1]

Avoid prolonged

exposure; adjust

towards neutral if

stability is an issue.

Neutral (6-8)

Generally the most

stable range for many

acid dyes.

Recommended

starting range for

aqueous solutions.

Highly Alkaline (> 9)

Color change and

potential for

degradation.[1]

Avoid prolonged

exposure; adjust

towards neutral for

improved stability.

Temperature Low Temperature

May decrease

solubility, leading to

precipitation.

Store solutions at a

stable, moderate

temperature. Avoid

freezing.

High Temperature
Can accelerate

chemical degradation.

Avoid prolonged

heating. Store at

controlled room

temperature.

Light UV or Sunlight

Can cause

photodegradation,

leading to color

fading.[2]

Protect solutions from

light by using amber

vials or storing in the

dark.

Ionic Strength High Salt Conc.

Can decrease

solubility ("salting

out").[5]

Use the minimum

necessary buffer/salt

concentration.

Table 2: Solubility Characteristics of C.I. Acid Brown 120
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Solvent Solubility Observed Color Reference

Water Soluble Yellow-light brown [1]

Ethanol
Information not

available
- -

Experimental Protocols
Protocol 1: Preparation of a Standard Aqueous Solution
of C.I. Acid Brown 120
Objective: To prepare a stock solution of C.I. Acid Brown 120 in water.

Materials:

C.I. Acid Brown 120 powder

Deionized or distilled water

Volumetric flasks and pipettes

Magnetic stirrer and stir bar

Analytical balance

Procedure:

Accurately weigh the desired amount of C.I. Acid Brown 120 powder.

Transfer the powder to a volumetric flask of the appropriate size.

Add approximately half of the final volume of water to the flask.

Place a magnetic stir bar in the flask and stir the solution on a magnetic stirrer until the dye is

fully dissolved. Gentle warming (e.g., to 30-40°C) may be used to aid dissolution, but avoid

boiling.

Once dissolved, remove the flask from the stirrer and allow it to cool to room temperature.
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Add water to the flask until the meniscus reaches the calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store the solution in a well-labeled, light-protected container at room temperature.

Protocol 2: General Procedure for Evaluating the pH
Stability of C.I. Acid Brown 120
Objective: To assess the stability of C.I. Acid Brown 120 in solutions of different pH over time.

Materials:

C.I. Acid Brown 120 stock solution

A series of buffers (e.g., pH 4, 7, and 9)

UV-Vis spectrophotometer and cuvettes

pH meter

Procedure:

Prepare solutions of C.I. Acid Brown 120 at a fixed concentration in each of the different pH

buffers.

Immediately after preparation (t=0), measure the UV-Vis absorbance spectrum of each

solution to determine the initial absorbance maximum (λ_max) and its value.

Store the solutions under controlled temperature and light conditions.

At specified time intervals (e.g., 1, 6, 24, 48 hours), re-measure the UV-Vis absorbance

spectrum of each solution.

Monitor for any changes in λ_max or a decrease in the absorbance value, which would

indicate degradation or instability.
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Visual inspection for color change or precipitation should also be performed at each time

point.

Caption: Experimental workflow for pH stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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